Cas no 708-34-9 (1-Ethyl-5-fluoro-2-methylbenzimidazole)

• Product Name: 1-Ethyl-5-fluoro-2-methylbenzimidazole
• CAS No: 708-34-9
• MF: C₁₀H₁₁FN₂
• MW: 178.206145524979
• CID: 853187
• PubChem ID: 2774377
• Update Time: 2025-07-23

1-Ethyl-5-fluoro-2-methylbenzimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,1-ethyl-5-fluoro-2-methyl-(9CI)
• 1-ETHYL-5-FLUORO-2-METHYLBENZIMIDAZOLE
• 1-Aethyl-5-fluor-2-methyl-benzimidazol
• 1-ethyl-2-methyl-5-fluorobenzimidazole
• 1-ethyl-5-fluoro-2-methyl-1H-benzoimidazole
• AC1MCOCM
• CTK6E8974
• PC9292
• PubChem6530
• SBB089416
• GNLDCZPLWNLTOY-UHFFFAOYSA-N
• SCHEMBL10641373
• MFCD00616944
• DTXSID20379008
• 1-ethyl-5-fluoro-2-methyl-1H-1,3-benzodiazole
• 708-34-9
• AKOS003619423
• 1-Ethyl-5-fluoro-2-methyl-1H-benzo[d]imidazole
• CS-0455122
• 1-Ethyl-5-fluoro-2-methylbenzimidazole

• MDL： MFCD00616944
• Inchi： 1S/C10H11FN2/c1-3-13-7(2)12-9-6-8(11)4-5-10(9)13/h4-6H,3H2,1-2H3
• InChI Key： GNLDCZPLWNLTOY-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N=C(C)N2CC

Computed Properties

• Exact Mass: 178.09073
• Monoisotopic Mass: 178.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 305.3±15.0 °C at 760 mmHg
• Flash Point: 138.4±20.4 °C
• PSA: 17.82
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Ethyl-5-fluoro-2-methylbenzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-Ethyl-5-fluoro-2-methylbenzimidazole

Recent Advances in the Study of 1-Ethyl-5-fluoro-2-methylbenzimidazole (CAS 708-34-9) in Chemical Biology and Pharmaceutical Research

The compound 1-Ethyl-5-fluoro-2-methylbenzimidazole (CAS 708-34-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This benzimidazole derivative, characterized by its ethyl, fluoro, and methyl substituents, has been the subject of several studies aimed at exploring its biological activity, synthetic pathways, and pharmacological potential. Recent literature highlights its role as a versatile scaffold in drug discovery, particularly in the development of novel antimicrobial and anticancer agents.

One of the key areas of research involving 1-Ethyl-5-fluoro-2-methylbenzimidazole is its antimicrobial activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis by targeting specific enzymes involved in peptidoglycan biosynthesis. Furthermore, molecular docking simulations revealed strong binding interactions with key bacterial proteins, suggesting a potential mechanism of action.

In addition to its antimicrobial properties, 1-Ethyl-5-fluoro-2-methylbenzimidazole has shown promise as an anticancer agent. A recent preprint article on bioRxiv reported that this compound induces apoptosis in several cancer cell lines, including HeLa and MCF-7, by activating the intrinsic apoptotic pathway. The study utilized flow cytometry and Western blot analysis to confirm the upregulation of pro-apoptotic proteins such as Bax and caspase-3, while downregulating anti-apoptotic proteins like Bcl-2. These findings position the compound as a potential candidate for further development in oncology therapeutics.

The synthetic routes to 1-Ethyl-5-fluoro-2-methylbenzimidazole have also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry described an optimized, high-yield synthesis method using a one-pot condensation reaction between 4-fluoro-1,2-phenylenediamine and propionic acid derivatives under microwave irradiation. This method not only improved the overall yield (up to 85%) but also reduced the reaction time from several hours to under 30 minutes, making it more suitable for industrial-scale production. The paper also discussed the compound's stability under various pH conditions, which is critical for its formulation in pharmaceutical products.

Pharmacokinetic studies of 1-Ethyl-5-fluoro-2-methylbenzimidazole have provided valuable insights into its drug-like properties. A recent European Journal of Pharmaceutical Sciences publication reported favorable absorption and distribution profiles in rodent models, with a bioavailability of approximately 65% following oral administration. The compound exhibited a half-life of 4.2 hours and showed good penetration into target tissues, including the liver and kidneys. However, the study also noted rapid metabolism via hepatic CYP450 enzymes, suggesting that structural modifications or co-administration with CYP inhibitors may be necessary to improve its metabolic stability.

Looking ahead, researchers are exploring the potential of 1-Ethyl-5-fluoro-2-methylbenzimidazole as a building block for more complex drug molecules. Several patent applications filed in 2024 describe its use in hybrid molecules combining the benzimidazole core with other pharmacophores, such as quinoline or triazole moieties, to enhance biological activity. These hybrid compounds are being evaluated for their ability to overcome drug resistance in both infectious diseases and cancer, representing an exciting direction for future research.

In conclusion, the growing body of research on 1-Ethyl-5-fluoro-2-methylbenzimidazole (CAS 708-34-9) underscores its importance as a multifunctional compound in pharmaceutical development. Its demonstrated antimicrobial and anticancer activities, coupled with improved synthetic methods and promising pharmacokinetic properties, make it a compelling subject for continued investigation. As researchers uncover more about its mechanisms of action and explore structural derivatives, this compound may pave the way for new therapeutic options in challenging medical conditions.